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Compound of Interest

6-Amino-2-bromo-3-methylbenzoic
Compound Name: o
aci

Cat. No.: B124376

Disclaimer: Publicly available scientific literature and data for 6-Amino-2-bromo-3-
methylbenzoic acid (CAS No. 147149-85-7) are exceptionally scarce. This guide summarizes
the limited information available for the specified compound and provides context from more
thoroughly documented, structurally related isomers. The experimental protocols and diagrams
presented are generalized representations based on common practices in medicinal chemistry
and should not be interpreted as established procedures for this specific molecule.

Core Compound Identification and Properties

While information is sparse, the definitive Chemical Abstracts Service (CAS) number for 6-
Amino-2-bromo-3-methylbenzoic acid has been identified as 147149-85-7. Its basic
chemical properties, primarily sourced from chemical suppliers, are outlined below. For
comparative purposes, properties of related, more extensively documented isomers are also

presented.

Table 1: Physicochemical Properties of 6-Amino-2-bromo-3-methylbenzoic Acid
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Property Value Source
CAS Number 147149-85-7
Molecular Formula CsHsBrNO2
Molecular Weight 230.06 g/mol
Appearance Solid (form)
0O=C(0)C1=C(N)C=CC(C)=C1
SMILES
Br
1S/C8H8BrNO2/c1-4-2-3-
InChl 5(10)6(7(4)9)8(11)12/h2-
3H,10H2,1H3,(H,11,12)
DESUDZIADGQZIJ-
INChl Key

UHFFFAOYSA-N

Table 2: Comparative Physicochemical Properties of Related Isomers

6-Amino-3-bromo-2-

Propert
HE methylbenzoic acid

2-Amino-3-bromo-5-
methylbenzoic acid

CAS Number 124341-06-6[1]

13091-43-5[2]

Molecular Formula CsHsBrNO2[1]

CsHsBrNO2[2]

Molecular Weight 230.06 g/mol [1] 230.06 g/mol [2]
Melting Point Not available 204-208 °C[2]
Boiling Point 346.4+42.0°C (Predicted) Not available
Appearance Solid Solid[2]
Synthesis and Experimental Protocols

Detailed, validated experimental protocols for the synthesis of 6-Amino-2-bromo-3-

methylbenzoic acid are not available in the public domain. However, based on general

organic chemistry principles and synthesis routes for analogous compounds found in patent
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literature, a plausible synthetic approach can be outlined. The following represents a
generalized workflow and should be considered illustrative rather than a definitive protocol.

General Synthetic Workflow for Brominated Aminobenzoic Acids:

A common strategy for the synthesis of compounds with this structural motif involves the
bromination of an appropriate aminomethylbenzoic acid precursor. The choice of brominating
agent and reaction conditions is crucial to control the regioselectivity of the bromination.

lllustrative Experimental Protocol:

o Starting Material Preparation: The synthesis would likely commence with a suitable
aminomethylbenzoic acid.

e Bromination: The precursor would be dissolved in a suitable solvent (e.g., a halogenated
solvent like dichloromethane or chloroform). A brominating agent, such as N-
bromosuccinimide (NBS), would be added, often in the presence of a catalyst or initiator. The
reaction might be carried out under specific temperature and light conditions to facilitate the
desired substitution pattern.

o Work-up and Purification: Following the reaction, the mixture would be quenched, and the
organic product extracted. Purification would likely be achieved through techniques such as
recrystallization or column chromatography to isolate the desired isomer.

Below is a conceptual workflow diagram for the synthesis of a generic brominated
aminobenzoic acid.
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Generalized Synthetic Workflow

Aminomethylbenzoic Acid
Precursor

S

:

Reaction Quenching
& Extraction

:

Purification
(Recrystallization or Chromatography)

'

Click to download full resolution via product page

A generalized workflow for the synthesis of a brominated aminobenzoic acid.

Applications in Research and Drug Development

Specific biological activities or applications for 6-Amino-2-bromo-3-methylbenzoic acid have
not been reported. However, the structural motifs present in this molecule are of significant
interest in medicinal chemistry. Aminobenzoic acid derivatives are common building blocks in
the synthesis of a variety of heterocyclic compounds, some of which exhibit potent biological
activities.

For instance, the related compound, 2-Amino-3-bromo-5-methylbenzoic acid, is noted for its
use in synthesizing quinazolinones, a class of compounds with known anti-inflammatory and
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antimicrobial properties[3]. It is plausible that 6-Amino-2-bromo-3-methylbenzoic acid could
serve a similar role as a scaffold for creating novel chemical entities for biological screening.

The general workflow for utilizing such a compound in a drug discovery context is illustrated
below.

Role in Drug Discovery

6-Amino-2-bromo-3-methylbenzoic acid
(Scaffold)

Synthesis of Compound Library
(e.g., Quinazolinones)

High-Throughput Screening
(Biological Assays)
(Lead Optimization)

Click to download full resolution via product page

Conceptual role of a chemical scaffold in a drug discovery pipeline.
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Signaling Pathways

There is no information available in the scientific literature regarding the interaction of 6-
Amino-2-bromo-3-methylbenzoic acid with any biological signaling pathways. Research into
the biological effects of this specific compound appears to be unpublished.

Conclusion

6-Amino-2-bromo-3-methylbenzoic acid is a chemical entity for which there is a significant
lack of publicly available scientific data. While its fundamental properties can be inferred from
supplier information, its synthesis, biological activity, and potential applications remain largely
unexplored in the scientific literature. Based on the known utility of structurally similar
compounds, it holds potential as a building block for the synthesis of novel compounds with
potential therapeutic applications. However, any such applications would require substantial
future research and validation. Researchers interested in this compound should be prepared to
undertake foundational research, including the development and validation of synthetic routes
and comprehensive biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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